Cas no 36265-27-7 (2-hydrazinylquinazoline)

• Product Name: 2-hydrazinylquinazoline
• CAS No: 36265-27-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1473378
• PubChem ID: 11499261
• Update Time: 2025-10-23

2-hydrazinylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, hydrazone
• quinazolin-2-ylhydrazine
• 2-hydrazinylquinazoline
• hydrazinoquinazoline
• quinazolinone hydrazone
• SGMABXRSPZLOPP-UHFFFAOYSA-N
• AKOS006334953
• DTXSID90467587
• CS-0084749
• D74558
• 2-hydrazinoquinazoline
• DB-134875
• Z1203148316
• EN300-157628
• SCHEMBL2338189
• (z)-2-hydrazono-1,2-dihydroquinazoline
• CHEMBL3793342
• 36265-27-7

• Inchi： 1S/C8H8N4/c9-12-8-10-5-6-3-1-2-4-7(6)11-8/h1-5H,9H2,(H,10,11,12)
• InChI Key： SGMABXRSPZLOPP-UHFFFAOYSA-N
• SMILES： N1C(NN)=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 62.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-hydrazinylquinazoline

Recent Advances in 2-Hydrazinylquinazoline (CAS: 36265-27-7) Research: A Comprehensive Review

2-Hydrazinylquinazoline (CAS: 36265-27-7) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. This review consolidates the latest findings on the synthesis, mechanism of action, and therapeutic applications of 2-hydrazinylquinazoline, providing valuable insights for researchers in the field.

In the context of anticancer research, 2-hydrazinylquinazoline derivatives have demonstrated significant inhibitory effects on tyrosine kinases, particularly EGFR and VEGFR, which are critical in tumor proliferation and angiogenesis. A 2023 study published in the Journal of Medicinal Chemistry revealed that novel quinazoline-hydrazone hybrids exhibited potent antiproliferative activity against MCF-7 and A549 cell lines, with IC50 values in the low micromolar range. The structural flexibility of 2-hydrazinylquinazoline allows for extensive modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

Beyond oncology, 2-hydrazinylquinazoline has shown promise in antimicrobial applications. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives possess broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism appears to involve inhibition of bacterial DNA gyrase and topoisomerase IV, suggesting potential as novel antibiotics in the face of growing antimicrobial resistance.

The synthetic pathways for 2-hydrazinylquinazoline have also seen recent advancements. A green chemistry approach utilizing microwave-assisted synthesis was reported in Tetrahedron Letters, achieving higher yields (85-92%) and reduced reaction times compared to conventional methods. This innovation addresses previous challenges in scalability and environmental impact, making large-scale production more feasible for pharmaceutical applications.

Pharmacokinetic studies of 2-hydrazinylquinazoline derivatives have revealed interesting properties. A 2024 investigation in Drug Metabolism and Disposition showed that certain analogs exhibit favorable blood-brain barrier penetration, opening possibilities for CNS-targeted therapies. However, metabolic stability remains a challenge for some derivatives, prompting ongoing research into structural modifications to improve oral bioavailability and half-life.

In conclusion, 2-hydrazinylquinazoline continues to be a valuable scaffold in drug discovery, with recent studies expanding its therapeutic potential across multiple disease areas. The compound's versatility, combined with advances in synthetic methodologies and structure-activity relationship understanding, positions it as an important focus for future medicinal chemistry research. Further investigations into its mechanism of action and optimization of drug-like properties are warranted to fully realize its clinical potential.